Cas no 73354-09-3 (4'-O-Methyllariciresinol)

• Product Name: 4'-O-Methyllariciresinol
• CAS No: 73354-09-3
• MF: C₂₁H₂₆O₆
• MW: 374.427546977997
• CID: 4742499
• PubChem ID: 21722907
• Update Time: 2025-06-15

4'-O-Methyllariciresinol Chemical and Physical Properties

Names and Identifiers

• 73354-09-3
• AKOS040763180
• 4'-O-Methyllariciresinol

• Inchi： 1S/C21H26O6/c1-24-18-7-4-13(9-20(18)26-3)8-15-12-27-21(16(15)11-22)14-5-6-17(23)19(10-14)25-2/h4-7,9-10,15-16,21-23H,8,11-12H2,1-3H3/t15-,16-,21+/m0/s1
• InChI Key： SFMHPISSGZFAHZ-CKJXQJPGSA-N
• SMILES： O1C[C@H](CC2C=CC(=C(C=2)OC)OC)[C@H](CO)[C@H]1C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 374.17293854g/mol
• Monoisotopic Mass: 374.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.4Ų

4'-O-Methyllariciresinol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Tetrahydrofuran lignans 7,9'-epoxylignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans 7,9'-epoxylignans

Additional information on 4'-O-Methyllariciresinol

4'-O-Methyllariciresinol (CAS No. 73354-09-3): A Comprehensive Overview

4'-O-Methyllariciresinol (CAS No. 73354-09-3) is a naturally occurring lignan that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its diverse biological activities and potential therapeutic applications. This compound is primarily found in various plant species, particularly in Larix decidua (European larch) and Larix kaempferi (Japanese larch). The unique structural features and bioactive properties of 4'-O-Methyllariciresinol make it a valuable subject of research for both academic and industrial purposes.

Chemical Structure and Properties:

The chemical structure of 4'-O-Methyllariciresinol is characterized by a biphenyl skeleton with two methoxy groups and a methyl group at the 4' position. This specific arrangement contributes to its stability and bioavailability. The molecular formula of 4'-O-Methyllariciresinol is C20H22O7, with a molecular weight of approximately 366.4 g/mol. The compound exhibits excellent solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for various experimental protocols.

Biological Activities:

1. Antioxidant Properties:

4'-O-Methyllariciresinol has been extensively studied for its potent antioxidant activity. Research has shown that this lignan can effectively scavenge free radicals and inhibit lipid peroxidation, thereby protecting cells from oxidative damage. A study published in the Journal of Agricultural and Food Chemistry demonstrated that 4'-O-Methyllariciresinol exhibited a higher antioxidant capacity compared to other lignans, making it a promising candidate for the development of natural antioxidants.

2. Anti-inflammatory Effects:

In addition to its antioxidant properties, 4'-O-Methyllariciresinol has been found to possess significant anti-inflammatory effects. A recent study in the Inflammation Research journal reported that this compound could inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 4'-O-Methyllariciresinol may have potential applications in the treatment of inflammatory diseases.

3. Anticancer Potential:

The anticancer properties of 4'-O-Methyllariciresinol have also been investigated. Studies have shown that this lignan can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and prostate cancer cells. A notable study published in the Cancer Letters journal revealed that 4'-O-Methyllariciresinol inhibited the growth of MCF-7 breast cancer cells by modulating cell cycle progression and inducing apoptosis through the activation of caspase-3.

Clinical Applications:

The diverse biological activities of 4'-O-Methyllariciresinol have led to its exploration in various clinical settings. Preclinical studies have shown promising results in using this compound for the prevention and treatment of chronic diseases such as cardiovascular disease, diabetes, and neurodegenerative disorders. For instance, a study published in the Atherosclerosis journal demonstrated that 4'-O-Methyllariciresinol-rich extracts from larch bark could reduce atherosclerotic plaque formation in animal models.

Safety and Toxicity:

The safety profile of 4'-O-Methyllariciresinol has been evaluated in several studies. In general, this compound is considered safe at therapeutic doses with minimal side effects. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs or supplements.

FUTURE RESEARCH DIRECTIONS:

The ongoing research on 4'-O-Methyllariciresinol is focused on elucidating its mechanisms of action at the molecular level and exploring its potential applications in clinical settings. Future studies should aim to optimize the extraction methods for this compound from natural sources and develop efficient delivery systems to enhance its bioavailability and therapeutic efficacy.